Cas no 53713-20-5 (3-Pentanone, 1-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-)

• Product name: 3-Pentanone, 1-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
• CAS No: 53713-20-5
• MF: C₁₈H₂₄O₅
• MW: 320.38016
• CID: 356575
• PubChem ID: 21432319

3-Pentanone, 1-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
• [4-acetyloxy-2,3,6-trimethyl-5-(3-oxopentyl)phenyl] acetate
• 53713-20-5
• DTXSID00613755
• SCHEMBL11704397
• 2,3,5-Trimethyl-6-(3-oxopentyl)-1,4-phenylene diacetate

• Inchi： InChI=1S/C18H24O5/c1-7-15(21)8-9-16-12(4)17(22-13(5)19)10(2)11(3)18(16)23-14(6)20/h7-9H2,1-6H3
• InChI Key： BYVJNJIKSVJOBU-UHFFFAOYSA-N
• SMILES： C(OC1C(C)=C(C)C(OC(=O)C)=C(C)C=1CCC(=O)CC)(=O)C

Computed Properties

• Exact Mass: 320.16242
• Monoisotopic Mass: 320.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67